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Abstract
The molecular formula C4H14NO2PS2 does not correspond to a commonly registered

chemical entity in public databases. However, its elemental composition strongly suggests a

plausible structure as an ionic salt: Ethylammonium O,O-dimethyl phosphorodithioate. This

technical guide provides a comprehensive, multi-technique workflow for the structural

elucidation and characterization of this compound, designed for researchers, scientists, and

professionals in drug development and chemical analysis. We detail the application of mass

spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR)

spectroscopy, explaining the causality behind each experimental choice. This document serves

as a blueprint for characterizing novel organophosphate ionic compounds, emphasizing self-

validating protocols and authoritative scientific grounding.

Introduction: Postulating a Candidate Structure
Organophosphorus compounds are a diverse class of chemicals with significant applications,

ranging from pesticides and industrial additives to pharmaceuticals.[1][2] The characterization
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of novel compounds within this class is crucial for understanding their properties, potential

applications, and toxicological profiles.[3] The molecular formula C4H14NO2PS2 indicates the

presence of phosphorus, two sulfur atoms, two oxygen atoms, and nitrogen, alongside a

saturated carbon backbone (4 carbons to 14 hydrogens).

This composition strongly points to an ionic species rather than a single covalent molecule. A

chemically logical candidate is the salt formed between an O,O-dimethyl phosphorodithioate

anion and an ethylammonium cation.

Anion: O,O-dimethyl phosphorodithioate, [(CH₃O)₂PS₂]⁻

Cation: Ethylammonium, [CH₃CH₂NH₃]⁺

This guide will proceed by outlining the definitive analytical workflow required to confirm this

proposed structure. The principles and protocols described are broadly applicable to the

characterization of similar ionic liquids and organophosphate salts.[4]

Comprehensive Analytical Workflow
The complete characterization of a novel compound requires the integration of multiple

analytical techniques. Each method provides a unique piece of the structural puzzle, and their

combined data allows for unambiguous confirmation.
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Synthesis & Purification

Structural Elucidation

Confirmation

Synthesize Candidate
(e.g., via P₂S₅ route)

Purify Sample
(e.g., Recrystallization/

Chromatography)

Mass Spectrometry (MS)
Confirms Ionic Masses

NMR Spectroscopy
(¹H, ¹³C, ³¹P)

Maps Covalent Structure

Infrared (IR) Spectroscopy
Identifies Functional Groups

Elemental Analysis
Verifies Formula

Structure Confirmed:
Ethylammonium

O,O-dimethyl
phosphorodithioate
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Spectroscopic Data

Structural Confirmation

ESI-MS
m/z 46.07 [C₂H₈N]⁺

m/z 156.95 [C₂H₆O₂PS₂]⁻

Confirmed Structure:
[CH₃CH₂NH₃]⁺ [(CH₃O)₂PS₂]⁻

Confirms ionic masses

¹H NMR
Triplet, Quartet (Ethyl)

Doublet (Methoxy)

Confirms covalent fragments

³¹P NMR
Single peak @ ~115 ppm

Confirms dithiophosphate core

Click to download full resolution via product page

Figure 2: Logical relationship diagram illustrating how data from multiple techniques confirms

the proposed structure.

Infrared (IR) Spectroscopy: Functional Group
Identification
Rationale: IR spectroscopy is a rapid and effective method for identifying the presence of key

functional groups by detecting their characteristic vibrational frequencies. [5][6][7]For the

proposed structure, we expect to see vibrations corresponding to N-H, C-H, P=S, and P-O-C

bonds.

Experimental Protocol: FTIR Analysis
Sample Preparation: The analysis can be performed on a neat sample (if liquid) using a thin

film between salt plates (NaCl or KBr) or, more commonly, using an Attenuated Total

Reflectance (ATR) accessory.

Instrumentation: Acquire the spectrum using a Fourier-Transform Infrared (FTIR)

spectrometer.
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Data Acquisition: Scan from 4000 cm⁻¹ to 600 cm⁻¹.

Expected Data & Interpretation
The IR spectrum provides a molecular "fingerprint" and confirms the presence of the key

functional groups within the ionic salt. [8][9][10]

Wavenumber Range (cm⁻¹) Vibration Type Assignment

3200 - 2800 (broad) N-H Stretch
-NH₃⁺ group of the
ethylammonium cation

3000 - 2850 C-H Stretch
sp³ C-H bonds in the ethyl and

methyl groups

~1600 & ~1500 N-H Bend
-NH₃⁺ group scissoring and

asymmetric bending

1050 - 970 (strong) P-O-C Stretch
Asymmetric stretch in the

phosphorodithioate anion [11]

| 800 - 600 (strong) | P=S Stretch | Thionyl group in the phosphorodithioate anion [12]|

Table 3. Key characteristic IR absorption bands for the proposed structure.

Elemental Analysis
Rationale: As a final and crucial validation step, elemental analysis provides the empirical

percentage composition of the elements (C, H, N, S) in the purified compound. This

quantitative data is compared against the theoretical values calculated from the molecular

formula to confirm its accuracy.

Expected Data
For a compound with the formula C4H14NO2PS2 (Molar Mass: 203.27 g/mol ):
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Element Theoretical Mass %

Carbon (C) 23.63%

Hydrogen (H) 6.94%

Nitrogen (N) 6.89%

Sulfur (S) 31.56%

A close correlation (typically within ±0.4%) between the experimental and theoretical values

provides definitive confirmation of the molecular formula.

Conclusion
The structural characterization of a novel compound, particularly one not found in existing

literature, requires a systematic and multi-faceted analytical approach. For the molecular

formula C4H14NO2PS2, we have proposed the plausible ionic structure of Ethylammonium

O,O-dimethyl phosphorodithioate. The comprehensive workflow detailed in this guide—

combining ESI-MS to confirm the ionic components, multi-nuclear NMR to map the covalent

frameworks, IR spectroscopy to identify functional groups, and elemental analysis to validate

the formula—provides a robust and self-validating pathway to an unambiguous structural

assignment. This methodology serves as a reliable template for researchers in the chemical

and pharmaceutical sciences when faced with the challenge of characterizing new molecular

entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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